2-(3-bromo-1,5-dimethyl-1H-pyrrol-2-yl)-2-oxoaceticacid
Description
2-(3-Bromo-1,5-dimethyl-1H-pyrrol-2-yl)-2-oxoacetic acid is a brominated pyrrole derivative featuring a 2-oxoacetic acid functional group. Its structure includes a pyrrole ring substituted with a bromine atom at position 3 and methyl groups at positions 1 and 3. The oxoacetic acid moiety confers acidity and reactivity, making the compound a candidate for applications in medicinal chemistry and materials science.
Properties
Molecular Formula |
C8H8BrNO3 |
|---|---|
Molecular Weight |
246.06 g/mol |
IUPAC Name |
2-(3-bromo-1,5-dimethylpyrrol-2-yl)-2-oxoacetic acid |
InChI |
InChI=1S/C8H8BrNO3/c1-4-3-5(9)6(10(4)2)7(11)8(12)13/h3H,1-2H3,(H,12,13) |
InChI Key |
PZUKXAIMSUFBIT-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(N1C)C(=O)C(=O)O)Br |
Origin of Product |
United States |
Biological Activity
2-(3-bromo-1,5-dimethyl-1H-pyrrol-2-yl)-2-oxoacetic acid is a novel organic compound that has garnered attention in the fields of medicinal and organic chemistry due to its unique structural features and potential biological activities. This compound incorporates a brominated pyrrole ring and an oxoacetic acid moiety, which are both known for their diverse biological interactions.
Chemical Structure and Properties
The chemical formula for 2-(3-bromo-1,5-dimethyl-1H-pyrrol-2-yl)-2-oxoacetic acid is C₉H₈BrN₁O₃. Its structure can be represented as follows:
This compound's unique features include:
- A brominated pyrrole ring , which is often associated with various biological activities.
- An oxoacetic acid group , which may enhance its reactivity and interaction with biological targets.
Biological Activity Overview
Research into the biological activity of 2-(3-bromo-1,5-dimethyl-1H-pyrrol-2-yl)-2-oxoacetic acid has revealed several potential applications:
Anticancer Activity
Studies have indicated that derivatives of pyrrole compounds exhibit significant anticancer properties. The bromine substitution on the pyrrole ring may enhance the compound's ability to induce apoptosis in cancer cells. For instance, similar compounds have shown efficacy against HeLa cells by triggering both extrinsic and intrinsic apoptotic pathways .
Enzyme Inhibition
The compound may act as an inhibitor for various enzymes, including:
- Carbonic Anhydrases : Known to regulate pH and fluid balance in tissues, inhibition could lead to therapeutic effects in conditions like glaucoma and epilepsy .
- Cholinesterases : Inhibitors of these enzymes are crucial in treating Alzheimer's disease due to their role in neurotransmitter breakdown .
The mechanism by which 2-(3-bromo-1,5-dimethyl-1H-pyrrol-2-yl)-2-oxoacetic acid exerts its biological effects likely involves:
- Binding to specific enzymes or receptors , altering their activity.
- Participation in biochemical pathways , potentially affecting cell signaling and metabolic processes.
Case Studies and Research Findings
Recent studies have employed high-throughput screening methods to evaluate the biological activity of compounds similar to 2-(3-bromo-1,5-dimethyl-1H-pyrrol-2-yl)-2-oxoacetic acid. For example, a crystallographic fragment screening study highlighted the compound's potential as a lead for developing new pharmacological agents .
Table: Summary of Biological Activities
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Group Analysis
The compound shares a 2-oxoacetic acid backbone with several derivatives, but its pyrrole ring substitutions distinguish it. Below is a comparative analysis of key analogs:
Notes:
- Bromine vs. Fluorine: Bromine in the target compound (vs.
- Pyrrole vs. Phenyl : The pyrrole ring in the target compound introduces aromatic N-heterocyclic character, influencing π-π stacking and hydrogen-bonding patterns compared to phenyl-based analogs .
- Methyl Groups: The 1,5-dimethyl substitution on the pyrrole ring may sterically hinder interactions but improve metabolic stability relative to non-methylated analogs.
Physicochemical Properties
- Acidity: The oxoacetic acid group (pKa ~2–3) ensures high solubility in polar solvents, comparable to analogs like 2-((3,5-difluorophenyl)amino)-2-oxoacetic acid .
- Thermal Stability: Methyl and bromine substituents likely improve thermal stability relative to non-halogenated derivatives (e.g., 2-(4-ethylphenyl)-2-oxoacetic acid ).
- Crystallinity : Hydrogen-bonding networks involving the oxoacetic acid group and pyrrole N–H (if present) may promote distinct crystal packing vs. naphthalene-based analogs .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
